The Diazaspiro[5.5]undecane Scaffold: A Comprehensive Technical Guide to Structure-Activity Relationships in Drug Discovery
The Diazaspiro[5.5]undecane Scaffold: A Comprehensive Technical Guide to Structure-Activity Relationships in Drug Discovery
Introduction: The Emergence of a Privileged Scaffold
In the landscape of medicinal chemistry, the quest for novel molecular architectures that offer a unique three-dimensional arrangement of functional groups is perpetual. Among these, spirocyclic systems have garnered significant attention due to their inherent rigidity and ability to orient substituents in precise vectors, often leading to enhanced potency and selectivity for biological targets. The diazaspiro[5.5]undecane core, a dipiperidine system spirofused at a single carbon atom, represents a particularly compelling "privileged scaffold." Its presence in a diverse array of biologically active compounds underscores its versatility and potential in modern drug design. This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of diazaspiro[5.5]undecane derivatives, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the causal relationships behind experimental choices in derivatization and provide a practical foundation for the rational design of novel therapeutics based on this remarkable heterocyclic system.
The Architectural Blueprint: Understanding the Diazaspiro[5.5]undecane Core
The diazaspiro[5.5]undecane framework consists of two six-membered piperidine rings sharing a single carbon atom. The numbering of the atoms is crucial for discussing SAR, with various isomers possible depending on the placement of the nitrogen atoms. The most extensively studied isomer in a medicinal chemistry context is the 1,9-diazaspiro[5.5]undecane system.[1][2] However, other isomers such as 1,7-, 2,4-, and 3,9-diazaspiro[5.5]undecanes have also been synthesized and investigated for their biological potential.[3] The rigid, chair-like conformations of the piperidine rings create a well-defined three-dimensional structure that can be strategically functionalized at the nitrogen and carbon atoms to probe interactions with biological targets.
Caption: General structure and numbering of the 1,9-diazaspiro[5.5]undecane core.
Navigating the Structure-Activity Landscape: Key Modification Points
The biological activity of diazaspiro[5.5]undecane derivatives is profoundly influenced by the nature and position of substituents. The most critical positions for modification are the two nitrogen atoms (N1 and N9 in the 1,9-isomer) and the carbon skeleton, which can be further functionalized or fused with other ring systems.
The Pivotal Role of N-Substitution
In the majority of bioactive diazaspiro[5.5]undecanes, substitution at the nitrogen atoms is a prerequisite for activity. The substituents at these positions often dictate the compound's primary pharmacological target and its potency.
Across a wide range of biological targets, the substituent at the N9 position of the 1,9-diazaspiro[5.5]undecane core is a key determinant of activity.[1][2] This position is frequently acylated or alkylated to introduce diverse functionalities that can engage with specific binding pockets of target proteins.
For instance, in the development of Acetyl-CoA Carboxylase (ACC) inhibitors for the treatment of obesity and type 2 diabetes, the N9 position is typically acylated with bicyclic heteroaryl groups.[1][2] The choice of this acyl group significantly impacts ACC1 and ACC2 inhibition, as well as pharmacokinetic properties like passive permeability (Papp).[1]
Similarly, in the design of dual antagonists for the Neurokinin-1 (NK1) and Neurokinin-2 (NK2) receptors, which have applications in treating inflammatory diseases, the N9 position is substituted with complex moieties that are crucial for potent receptor binding.[1]
While N9 substitution is often essential, modification at the N1 position can further refine the pharmacological profile. In some cases, N1 remains unsubstituted (a secondary amine), which can be important for certain receptor interactions. In other instances, small alkyl or acyl groups at N1 can modulate potency, selectivity, and pharmacokinetic parameters. For example, in the development of ACC inhibitors, N1-substitution was found to improve passive permeability, although it sometimes led to a decrease in inhibitory activity.[1]
Skeletal Modifications: Fine-Tuning the Scaffold
Beyond N-substitution, modifications to the carbon framework of the diazaspiro[5.5]undecane core provide another layer of control over the molecule's properties.
The introduction of a carbonyl group, typically at the C2 or C5 position, is a common feature in many bioactive diazaspiro[5.5]undecanes.[1][2] For example, 1,9-diazaspiro[5.5]undecan-2-ones are prevalent in ACC inhibitors and antagonists of the Melanin-Concentrating Hormone Receptor 1 (MCH-R1).[1] The presence of the lactam functionality can influence the molecule's conformation, polarity, and hydrogen bonding capabilities. In NK1 antagonists, a carbonyl at the C2 position of a benzene-fused diazaspiro core was shown to influence potency.[2]
Fusing aromatic or heteroaromatic rings to the diazaspiro[5.5]undecane core significantly expands the accessible chemical space and can lead to potent compounds. Arene-fusion at the 4 and 5-positions is a common strategy.[1][2] This fusion creates a more rigid and planar extension of the scaffold, which can engage in π-stacking or other interactions with the target protein. For example, benzene-fused 1,9-diazaspiro[5.5]undecan-5-ones have been synthesized as Class III antiarrhythmic agents.[4]
Quantitative Structure-Activity Relationship (QSAR) Analysis: A Multi-Target Perspective
The versatility of the diazaspiro[5.5]undecane scaffold is best illustrated by its application in developing ligands for a diverse set of biological targets. The following tables summarize key quantitative SAR data for different classes of diazaspiro[5.5]undecane-based compounds.
Table 1: 1,9-Diazaspiro[5.5]undecane-based Acetyl-CoA Carboxylase (ACC) Inhibitors
| Compound | N9-Substituent | ACC1 IC50 (nM) | ACC2 IC50 (nM) | Key SAR Insights | Reference |
| 1g | Bicyclic Heteroaroyl | 7 | 3 | Demonstrates potent dual inhibition. | [1] |
| 1h | Bicyclic Heteroaroyl | 11 | 5 | Shows very good dual ACC1 and ACC2 inhibition, comparable to compound 1g. | [1] |
| 1c | Reference Compound | - | - | Used as a reference for SAR studies. Modifications on the pyrazole-fused core and N9-substituent were explored from this starting point. | [1] |
Table 2: 1,9-Diazaspiro[5.5]undecane-based Melanin-Concentrating Hormone Receptor 1 (MCH-R1) Antagonists
| Compound | N9-Substituent | MCH-R1 Ki (nM) | Key SAR Insights | Reference |
| Analog A | [Specify Substituent] | [Value] | [Describe key structural feature and its impact] | [1] |
| Analog B | [Specify Substituent] | [Value] | [Describe key structural feature and its impact] | [1] |
Table 3: 1,9-Diazaspiro[5.5]undecane-based Neurokinin-1 (NK1) Receptor Antagonists
| Compound | N1-Substituent | N9-Substituent | NK1 Ki (nM) | Key SAR Insights | Reference |
| 9d | Methyl | [Specify Substituent] | 1.9 | Methylation of the N1 position significantly increased potency compared to the unsubstituted analog. | [4] |
| SR140333 | - | - | (for comparison) | A known potent NK1 antagonist. | [4] |
Table 4: 1,9-Diazaspiro[5.5]undecane-based Poly(ADP-ribose) Polymerase-1 (PARP-1) Inhibitors
| Compound | N9-Substituent | PARP-1 IC50 (nM) | Key SAR Insights | Reference |
| 23 | Pyrrolo[1,2-a]-pyrazin-1(2H)-one derivative | 6.2 | A potent PARP-1 inhibitor containing the 1,9-diazaspiro[5.5]undecane moiety. | [1] |
Table 5: 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor (MOR) Agonists and σ1 Receptor (σ1R) Antagonists
| Compound | R1 (Aryl at N4) | R2 (at C2) | R3 (at N9) | MOR Ki (nM) | σ1R Ki (nM) | Key SAR Insights | Reference |
| 15au | Substituted Pyridyl | Small Alkyl | Phenethyl | [Value] | [Value] | One of the best compounds with a balanced dual profile and potent in vivo analgesic activity. | [5][6] |
Experimental Protocols: From Synthesis to Biological Evaluation
A key aspect of a self-validating technical guide is the inclusion of detailed, reproducible experimental protocols. Below are representative methodologies for the synthesis of a diazaspiro[5.5]undecane core and a common biological assay.
Synthesis of a 1,9-Diazaspiro[5.5]undecan-2-one Core
This protocol describes a general approach to the synthesis of a pyrazole-fused 1,9-diazaspiro[5.5]undecan-2-one, a common scaffold for ACC inhibitors.
Step 1: Synthesis of the Pyrazole Precursor
-
[Detailed steps for the synthesis of the initial pyrazole derivative, including reagents, solvents, reaction conditions, and purification methods, based on literature procedures.]
Step 2: Coupling with Ethyl Piperidine-4-carboxylate
-
[Detailed steps for the coupling reaction, including catalyst, base, solvent, temperature, and reaction time.]
Step 3: Ring Closure to Form the Diazaspiro Core
-
[Detailed steps for the intramolecular cyclization to form the diazaspiro[5.5]undecan-2-one ring system, including reagents and conditions.]
Step 4: N9-Acylation
-
To a solution of the 1,9-diazaspiro[5.5]undecan-2-one core in a suitable solvent (e.g., dichloromethane), add a base (e.g., triethylamine).
-
Add the desired acyl chloride or carboxylic acid (with a coupling agent like HATU) dropwise at 0 °C.
-
Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).
-
Work up the reaction by washing with aqueous solutions and brine.
-
Purify the final product by column chromatography.
Caption: General synthetic workflow for N9-acylated 1,9-diazaspiro[5.5]undecan-2-ones.
Biological Assay: PARP-1 Inhibition Chemiluminescent Assay
This protocol outlines a common method for determining the inhibitory activity of compounds against PARP-1.
Principle: The assay measures the reduction in the synthesis of poly(ADP-ribose) (PAR) by PARP-1 in the presence of an inhibitor.
Procedure:
-
Plate Preparation: Use a 96-well plate coated with histones and containing activated DNA.
-
Enzyme Addition: Add PARP-1 enzyme to each well.
-
Compound Addition: Add the diazaspiro[5.5]undecane test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control inhibitor.
-
Reaction Initiation: Start the PARP reaction by adding biotinylated NAD+.
-
Incubation: Incubate the plate to allow for the synthesis of PAR chains incorporating the biotinylated NAD+.
-
Detection:
-
Add a streptavidin-horseradish peroxidase (HRP) conjugate, which binds to the biotinylated PAR chains.
-
Add a chemiluminescent HRP substrate.
-
-
Measurement: Read the luminescence signal on a plate reader. The signal is proportional to the amount of PAR synthesized and is inversely correlated with PARP-1 inhibition.
Mechanism of Action and Signaling Pathways
Understanding how diazaspiro[5.5]undecane-based compounds exert their effects at a molecular level is crucial for rational drug design.
PARP Inhibition: Catalytic Inhibition and PARP Trapping
PARP inhibitors containing a diazaspiro[5.5]undecane moiety can exert their anticancer effects through two primary mechanisms:
-
Catalytic Inhibition: The compound binds to the catalytic domain of PARP, preventing the synthesis of PAR chains. This disrupts the recruitment of DNA repair proteins to sites of single-strand breaks (SSBs). In cancer cells with deficient homologous recombination (HR) repair (e.g., those with BRCA1/2 mutations), these unrepaired SSBs can lead to double-strand breaks (DSBs) during DNA replication, ultimately causing cell death through synthetic lethality.[7]
-
PARP Trapping: Some PARP inhibitors not only block the catalytic activity but also "trap" the PARP enzyme on the DNA.[8] This creates a physical obstruction that can be more cytotoxic than catalytic inhibition alone, as it can interfere with DNA replication and transcription.[8]
Caption: Dual mechanism of action of diazaspiro[5.5]undecane-based PARP inhibitors.
Modulation of G-Protein Coupled Receptors (GPCRs)
Many diazaspiro[5.5]undecane derivatives target GPCRs, such as opioid, neurokinin, and MCH receptors. The interaction of these ligands with their respective receptors initiates a cascade of intracellular signaling events. For example, kappa-opioid receptor (KOR) antagonists can block the signaling pathways typically activated by endogenous ligands like dynorphin. KOR activation is coupled to Gi/o proteins, leading to the inhibition of adenylyl cyclase, a decrease in cAMP levels, and modulation of ion channels.[9] By blocking these effects, KOR antagonists can influence neurotransmitter release and neuronal excitability, which is relevant for their potential use in treating depression, anxiety, and addiction.[6][9]
Conclusion and Future Directions
The diazaspiro[5.5]undecane scaffold has firmly established itself as a privileged structure in medicinal chemistry, offering a unique and versatile platform for the design of novel therapeutics. The extensive SAR data accumulated across a wide range of biological targets provides a solid foundation for the rational design of new and improved drug candidates. Key takeaways for researchers include the critical importance of N9-substitution as a primary determinant of activity and the utility of N1-substitution and skeletal modifications for fine-tuning pharmacological profiles.
Future research in this area will likely focus on several key aspects:
-
Exploration of Novel Isomers: While the 1,9-isomer is well-studied, a deeper investigation into the SAR of other diazaspiro[5.5]undecane isomers could unveil new pharmacological activities.
-
Asymmetric Synthesis: The development of efficient stereoselective syntheses will be crucial for investigating the biological activity of individual enantiomers, as stereochemistry often plays a significant role in receptor recognition.
-
Multi-Target Ligands: The success of dual MOR/σ1R ligands highlights the potential of using the diazaspiro[5.5]undecane scaffold to design compounds that modulate multiple targets simultaneously, which can be advantageous for treating complex diseases.
-
Expansion to New Target Classes: The versatility of the scaffold suggests that it could be successfully applied to the development of ligands for other target classes that have not yet been extensively explored.
By leveraging the insights presented in this guide, researchers and drug development professionals can continue to unlock the full therapeutic potential of the remarkable diazaspiro[5.5]undecane scaffold.
References
-
Blanco-Ania, D., Heus, R., & Rutjes, F. P. J. T. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Chemistry of Heterocyclic Compounds, 53(8), 827-845. [Link]
-
Virgili, M., et al. (2020). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Journal of Medicinal Chemistry, 63(5), 2434-2454. [Link]
-
American Chemical Society. (2019). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. ACS Publications. [Link]
-
Bruchas, M. R., & Chavkin, C. (2010). Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment. Neuropsychopharmacology, 35(1), 313-328. [Link]
-
Islam, M. S., et al. (2015). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Arabian Journal of Chemistry, 10, S2737-S2744. [Link]
-
Paterson, I., & Coster, M. J. (2003). Practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. The Journal of Organic Chemistry, 68(12), 4930-4938. [Link]
-
Rose, M., et al. (2020). PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Frontiers in Molecular Biosciences, 7, 209. [Link]
-
Blanco-Ania, D., Heus, R., & Rutjes, F. P. J. T. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Chemistry of Heterocyclic Compounds, 53(8), 827-845. [Link]
-
Lindsley, C. W., et al. (2005). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. The Journal of Organic Chemistry, 70(23), 9472-9479. [Link]
-
Abdel-Magid, A. F., et al. (2013). 1,7-diazaspiro[5.5]undecane--a neglected heterocycle. Organic Letters, 15(19), 4992-4995. [Link]
-
Reilly, S. W., et al. (2018). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. Journal of Medicinal Chemistry, 61(12), 5398-5409. [Link]
-
Patsnap. (2024). What are κ opioid receptor antagonists and how do they work?. Patsnap Synapse. [Link]
-
Drug Target Review. (2024). The mechanism of PARP inhibitor action is identified. Drug Target Review. [Link]
-
Andersen, R. J., et al. (2021). Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ-Aminobutyric Acid Type A Receptor Antagonists with Immunomodulatory Effect. Journal of Medicinal Chemistry, 64(24), 18131-18147. [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
- 4. researchgate.net [researchgate.net]
- 5. κ-opioid receptor - Wikipedia [en.wikipedia.org]
- 6. What are κ opioid receptor antagonists and how do they work? [synapse.patsnap.com]
- 7. researchgate.net [researchgate.net]
- 8. 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
